Cas no 1261901-99-8 (2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol)

• Product Name: 2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol
• CAS No: 1261901-99-8
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• MDL: MFCD18314586
• CID: 2621706
• PubChem ID: 53220260
• Update Time: 2025-04-21

2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbonitrile
• 2-CYANO-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• DTXSID80685016
• 3-Hydroxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carbonitrile
• MFCD18314586
• 1261901-99-8
• 2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol

• MDL： MFCD18314586
• Inchi： 1S/C17H16N2O3S/c18-12-15-4-3-14(11-17(15)20)13-5-7-16(8-6-13)23(21,22)19-9-1-2-10-19/h3-8,11,20H,1-2,9-10H2
• InChI Key： WIZYXENATNNQBS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C#N)=C(C=2)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 328.08816355Da
• Monoisotopic Mass: 328.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.8Ų